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Compound of Interest

Compound Name: Adipimide

cat. No.: B184010

Adipimide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adipimide, a dicarboxylic acid amide, serves as a crucial intermediate in various chemical
syntheses, most notably in the production of polyamides like Nylon 66. This document provides
an in-depth technical overview of adipimide, encompassing its chemical structure,
physicochemical properties, synthesis methodologies, and safety considerations. The
information is tailored for professionals in research, chemical sciences, and drug development,
presenting quantitative data in accessible formats and detailing experimental protocols.

Chemical Structure and Identification

Adipimide, systematically named hexanediamide, is the organic compound with the chemical
formula C6H12N202.[1][2] It consists of a six-carbon aliphatic chain with amide functional
groups at both termini.

Molecular Representations:
e SMILES:NC(=O)CCCCC(N)=0
e INChl:1S/C6H12N202/c7-5(9)3-1-2-4-6(8)10/h1-4H2,(H2,7,9)(H2,8,10)[1][2]

o InChlKey:GVNWZKBFEMFUVNX-UHFFFAOYSA-N[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b184010?utm_src=pdf-interest
https://www.benchchem.com/product/b184010?utm_src=pdf-body
https://www.benchchem.com/product/b184010?utm_src=pdf-body
https://www.benchchem.com/product/b184010?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adipamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628944&Mask=4
https://en.wikipedia.org/wiki/Adipamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628944&Mask=4
https://en.wikipedia.org/wiki/Adipamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628944&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Structural Diagram:
A visual representation of the chemical structure of adipimide is presented below.

l=.Chemical structure of adipimide Caption: Chemical structure of Adipimide (hexanediamide).

Physicochemical Properties

A summary of the key physical and chemical properties of adipimide is provided in the table
below for easy reference and comparison.

Property Value Reference

Molecular Weight 144.17 g/mol [1][2]13]
White to almost white powder

Appearance [1][4]
or chunks

Melting Point 220-229 °C [1][4]

Boiling Point 262.78 °C (rough estimate) [4]

Density 1.1804 g/cm3 (rough estimate) [4]

Solubility in Water 4.4 g/lLat12°C [1][4]

o Soluble in formic acid (50

Solubility in other solvents [4]
mg/mL)

pKa 16.26 + 0.40 (Predicted) [4]

Experimental Protocols: Synthesis of Adipimide

Adipimide can be synthesized through several routes. The following sections detail the
methodologies for its preparation.

Laboratory Scale Synthesis from Dimethyl Adipate

A common laboratory-scale synthesis involves the ammonolysis of an adipic acid ester.

Methodology:
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Reaction Setup: In a suitable reaction vessel, place dimethyl adipate.
Ammonolysis: Add concentrated aqueous ammonia to the dimethyl adipate.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or with
gentle heating to drive the reaction to completion.

Isolation: The solid adipimide product precipitates from the reaction mixture.

Purification: The crude product is collected by filtration, washed with a suitable solvent (e.g.,
cold water or ethanol) to remove unreacted starting materials and byproducts, and then
dried.

Industrial Production via Polycondensation of Adipic
Acid and Hexamethylenediamine

Industrially, adipamide is a key intermediate in the production of Nylon 66.[5]
Methodology:

o Salt Formation: Adipic acid and hexamethylenediamine are reacted in water to form a nylon
salt, hexamethylene diammonium adipate.[5]

Polycondensation: The aqueous salt solution is then heated, typically in an autoclave, to
initiate polycondensation.[5] Water is removed during this process to drive the equilibrium
towards the formation of the polyamide.[5] Adipamide units are formed as the fundamental
repeating unit of the polymer chain.

Biosynthesis from Glucose

A more recent and sustainable approach involves the biosynthesis of adipamide from
renewable resources like glucose.

Methodology:

» Preparation of Glucaric Acid Potassium Salt: Glucose is oxidized using nitric acid and
sodium nitrite in the presence of potassium hydroxide to form potassium glucarate.
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o Formation of Glucaramide: The potassium glucarate is then treated with an acid to remove
the potassium ions, followed by a reaction to form glucaramide.

o Conversion to Adipamide: Glucaramide is subsequently mixed with a catalyst in a solution of
hydrogen bromide and acetic acid. This mixture is then subjected to high pressure and

temperature with hydrogen gas to produce adipamide.

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the synthesis processes for adipimide.
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Caption: Laboratory synthesis workflow for adipimide.
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Caption: Industrial production workflow of adipamide units.

Safety and Handling

Adipamide is considered stable and combustible but is incompatible with strong oxidizing
agents.[4] Upon combustion, it can release toxic fumes of carbon monoxide, carbon dioxide,
and nitrogen oxides.[4] Exposure may cause irritation to the skin, eyes, and respiratory system.
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[4] Appropriate personal protective equipment, including gloves, eye protection, and a dust
mask, should be used when handling this chemical.

Biological Activity

While adipimide itself is primarily recognized as a chemical intermediate, the broader class of
diamide compounds has been investigated for various biological activities. For instance, some
synthetic diamide derivatives have shown insecticidal properties by targeting ryanodine
receptors in insects.[6] Other studies have explored the antibacterial and cytotoxic activities of
novel diamide compounds isolated from natural sources.[7][8] However, specific biological
signaling pathways directly involving adipimide are not well-documented in the current
scientific literature.

Conclusion

Adipimide is a well-characterized diamide with significant industrial importance. Its synthesis is
achievable through various methods, from traditional laboratory techniques to modern
biosynthetic routes. The comprehensive data on its physicochemical properties and established
synthesis protocols provide a solid foundation for its application in research and development,
particularly in the field of polymer chemistry. Further exploration into the potential biological
activities of adipimide and its derivatives could open new avenues for its application in drug
development and agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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